Cas no 2172268-72-1 (6-bromo-3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-bromo-3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172268-72-1
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 6233292
• PubChem ID: 165959857
• Update Time: 2025-10-21

6-bromo-3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2172268-72-1
• EN300-1581979

• Inchi： 1S/C14H17BrFNO2/c1-14(2,3)8-6-17-11-5-10(16)9(15)4-7(11)12(8)13(18)19/h4-5,8,12,17H,6H2,1-3H3,(H,18,19)
• InChI Key： BDVDWLPIRBYLNX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C(=O)O)C(CN2)C(C)(C)C)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-bromo-3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

6-Bromo-3-Tert-Butyl-7-Fluoro-1,2,3,4-Tetrahydroquinoline-4-Carboxylic Acid: A Comprehensive Overview

6-Bromo-3-Tert-Butyl-7-Fluoro-1,2,3,4-Tetrahydroquinoline-4-Carboxylic Acid is a complex organic compound with the CAS number 2172268-72-1. This compound belongs to the class of quinoline derivatives, which have gained significant attention in the fields of pharmacology and materials science due to their unique structural properties and potential bioactivity. The molecule features a quinoline ring system with substituents at positions 3, 6, and 7, including a bromine atom at position 6, a tert-butyl group at position 3, and a fluorine atom at position 7. Additionally, the compound contains a carboxylic acid group at position 4 of the tetrahydroquinoline moiety.

The synthesis of 6-bromo-3-tert-butyl-7-fluoro-tetrahydroquinoline carboxylic acid involves multi-step organic reactions that require precise control over steric and electronic factors. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process of such complex molecules. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the efficiency and yield of these syntheses. The presence of bulky substituents like the tert-butyl group poses challenges in terms of steric hindrance during synthesis but also imparts unique physical and chemical properties to the compound.

One of the most intriguing aspects of this compound is its potential biological activity. Quinoline derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. Recent studies have explored the antimicrobial properties of this compound against a range of bacterial and fungal strains. The bromine and fluorine substituents are believed to contribute to its activity by enhancing lipophilicity and stabilizing key intermediates during interactions with microbial targets.

In addition to its antimicrobial properties, 6-bromo-3-tert-butyl-7-fluoro-tetrahydroquinoline carboxylic acid has shown promise in anticancer research. Preclinical studies indicate that this compound may inhibit the growth of certain cancer cell lines by modulating signaling pathways involved in cell proliferation and apoptosis. The carboxylic acid group plays a crucial role in these interactions by facilitating hydrogen bonding with key residues on target proteins.

The structural versatility of this compound also makes it an attractive candidate for drug delivery applications. The tert-butyl group provides hydrophobicity, which can enhance membrane permeability when incorporated into drug delivery systems. Furthermore, the presence of functional groups like the carboxylic acid allows for further modification, enabling researchers to tailor the compound for specific therapeutic applications.

From a materials science perspective, 6-bromo-3-tert-butyl-7-fluoro-tetrahydroquinoline carboxylic acid exhibits interesting electronic properties that could be exploited in organic electronics. Its conjugated quinoline system facilitates electron delocalization, making it a potential candidate for use in organic semiconductors or light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through controlled substitution patterns.

In terms of environmental impact, this compound demonstrates moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains an area of concern due to its hydrophobic nature and resistance to enzymatic degradation. Regulatory agencies are increasingly scrutinizing such compounds for their potential ecological risks.

Looking ahead, 6-bromo-3-tert-butyl-7-fluoro-tetrahydroquinoline carboxylic acid holds immense potential across multiple disciplines. Its role as a building block for more complex molecules could pave the way for innovative therapies and advanced materials. Continued research into its synthesis optimization, biological activity profiling, and environmental fate will be essential for unlocking its full potential while ensuring sustainable practices.